molecular formula C23H19FN2O2S B8626655 2-[(4-Fluorophenyl)sulfanyl]-4,5-bis(4-methoxyphenyl)-1H-imidazole CAS No. 81527-20-0

2-[(4-Fluorophenyl)sulfanyl]-4,5-bis(4-methoxyphenyl)-1H-imidazole

Cat. No.: B8626655
CAS No.: 81527-20-0
M. Wt: 406.5 g/mol
InChI Key: AHPTWLVCTNZQCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4-Fluorophenyl)sulfanyl]-4,5-bis(4-methoxyphenyl)-1H-imidazole is a useful research compound. Its molecular formula is C23H19FN2O2S and its molecular weight is 406.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

81527-20-0

Molecular Formula

C23H19FN2O2S

Molecular Weight

406.5 g/mol

IUPAC Name

2-(4-fluorophenyl)sulfanyl-4,5-bis(4-methoxyphenyl)-1H-imidazole

InChI

InChI=1S/C23H19FN2O2S/c1-27-18-9-3-15(4-10-18)21-22(16-5-11-19(28-2)12-6-16)26-23(25-21)29-20-13-7-17(24)8-14-20/h3-14H,1-2H3,(H,25,26)

InChI Key

AHPTWLVCTNZQCX-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=C(N=C(N2)SC3=CC=C(C=C3)F)C4=CC=C(C=C4)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 0° a diazonium salt solution prepared from 2.5 g of 4-fluoroaniline, 1.58 g of sodium nitrite, and 10 ml of 6N hydrochloric acid is added dropwise to a solution of 6.25 g of 4,5-bis(4-methoxyphenyl)-2-mercaptoimidazole in a mixture of 240 ml of dimethylformamide, 10 ml of 2N sodium hydroxide solution, and 1.45 g of pulverized copper. The solution assumes a reddish brown color under evolution of nitrogen. The mixture is agitated for another 3 hours, the solution is concentrated under vacuum, and the residue is distributed between water and ethyl acetate. The organic solution is dried over sodium sulfate and concentrated to dryness under vacuum. The residue is chromatographed over a column on 500 g of silica gel. Elution with acetone/hexane 2:3 yields 3.09 g of 4,5-bis(4-methoxyphenyl)-2-(4-fluorophenylthio)imidazole, mp 106° after recrystallization from hot diisopropyl ether/methylene chloride.
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
1.58 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
6.25 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
240 mL
Type
solvent
Reaction Step Two
Name
copper
Quantity
1.45 g
Type
catalyst
Reaction Step Two

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